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Compound of Interest

Compound Name: 3-bromofuran-2,5-dione

Cat. No.: B1208300

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling 3-
Bromofuran-2,5-dione

Introduction

3-Bromofuran-2,5-dione, also known as bromomaleic anhydride, is a highly reactive chemical
compound with the molecular formula C4aHBrOs.[1] Its structure, featuring a furan ring with two
carbonyl groups and a bromine atom, makes it a valuable intermediate in organic synthesis.[1]
It is utilized in Diels-Alder reactions, Michael additions, and in the development of
functionalized polymers and novel therapeutics.[1] However, its high reactivity also presents
significant health and safety hazards that necessitate strict handling protocols. This guide
provides a comprehensive overview of the hazards associated with 3-bromofuran-2,5-dione
and details the necessary safety precautions for its handling in a research and development
setting.

Hazard Identification and Classification

3-Bromofuran-2,5-dione is classified as a hazardous substance. It is corrosive and can cause
irritation and burns upon contact.[1] The primary hazards are associated with its effects on the
skin, eyes, and respiratory system.[1]

Table 2.1: GHS Hazard Statements for 3-Bromofuran-2,5-dione
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Hazard Code Hazard Statement Classification Category

Skin Corrosion/Irritation

H315 Causes skin irritation
(Category 2)
] o Serious Eye Damage/Eye
H319 Causes serious eye irritation o
Irritation (Category 2)
Specific Target Organ Toxicity,
H335 May cause respiratory irritation  Single Exposure; Respiratory

Tract Irritation (Category 3)

Source: Smolecule[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for safe handling
and storage.

Table 3.1: Physical and Chemical Properties of 3-Bromofuran-2,5-dione

Property Value

CAS Number 5926-51-2

Molecular Formula C4HBrOs

Molecular Weight 176.95 g/mol

Appearance Colorless to yellow transparent liquid
Boiling Point 215°C @ 760 mmHg

Flash Point 113°C (closed cup)

Bromomaleic anhydride, 3-Bromo-2,5-
Synonyms i
furandione

Sources: Smolecule[1], Tokyo Chemical Industry Co., Ltd.
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Safety Precautions and Protocols

Due to its hazardous nature, the handling of 3-bromofuran-2,5-dione requires stringent safety

measures, including appropriate engineering controls, personal protective equipment, and

handling procedures.

Engineering Controls

Ventilation: All work with 3-bromofuran-2,5-dione must be conducted in a well-ventilated
area.[1] A certified chemical fume hood is required to minimize inhalation exposure to vapors
and aerosols.[2]

Emergency Equipment: Safety showers and eyewash stations must be readily accessible in
the immediate work area.[3]

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other
potential sources of ignition.[2][3] Use of explosion-proof electrical and ventilating equipment
is recommended.[3][4]

Static Discharge: Take precautionary measures against static discharge.[2][3] All metal parts
of equipment should be grounded.[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling this compound.

Eye and Face Protection: Wear tight-sealing safety goggles and a face shield to protect
against splashes.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
[5] Contaminated clothing should be removed immediately and washed before reuse.[3]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Safe Handling and Storage
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» Handling: Avoid all contact with skin and eyes. Do not breathe vapors or mist.[2][6] Wash
hands and any exposed skin thoroughly after handling.[3][6] Use only non-sparking tools.[3]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][6] The
compound is sensitive to light, air, and moisture; it should be protected from these
conditions.[2] For long-term stability, store under an inert gas and consider refrigeration or
freezing.[2][3] Over time, pressure may build in containers, which should be handled and
opened with care.[2]

Emergency Procedures

In case of accidental exposure, immediate action is critical.

Table 5.1: First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration and

seek immediate medical attention.[2][3]

Immediately remove all contaminated clothing.
Skin Contact Rinse the affected skin with plenty of water for

at least 15 minutes. Consult a physician.[2][3]

Rinse cautiously with plenty of water for several
minutes, also under the eyelids. Remove
Eye Contact contact lenses if present and easy to do.

Continue rinsing and call an ophthalmologist.[2]

[3]

Rinse mouth with water. Do not induce vomiting.
Ingestion Immediately make the victim drink water (two

glasses at most) and consult a physician.[2][3]

In case of a fire, use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam
to extinguish.[3][4] Firefighters should wear self-contained breathing apparatus and full
protective gear.[3][4]
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Experimental Protocol: Safe Handling Workflow

While specific experimental protocols for the hazard assessment of 3-bromofuran-2,5-dione
are not detailed in the provided search results, a general protocol for its safe handling in a
laboratory setting can be established based on the available safety data.

e Preparation and Planning:
o Review the Safety Data Sheet (SDS) thoroughly before starting any work.[2][3]

o Ensure the work area is clean and all necessary equipment (fume hood, PPE, spill kit) is
available and functional.

o Prepare and label all necessary containers and equipment.
e Donning PPE:
o Put on alab coat, followed by appropriate chemical-resistant gloves.
o Wear tight-fitting safety goggles and a face shield.
o If required by risk assessment, ensure a properly fitted respirator is worn.

e Chemical Handling:

o

Conduct all manipulations of the compound inside a certified chemical fume hood.
o Ground all equipment to prevent static discharge.

o Carefully open the container, being mindful of potential pressure buildup.[2]

o Use non-sparking tools for transfers.[3]

o Measure and dispense the required amount of the chemical, avoiding splashes and
aerosol generation.[2]

o Keep the container tightly closed when not in use.[2]

¢ Post-Experiment:
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[e]

Decontaminate all equipment and the work area thoroughly.

(¢]

Dispose of waste in a suitable, closed, and properly labeled hazardous waste container.[3]

Remove PPE in the correct order to avoid self-contamination.

[¢]

[¢]

Wash hands thoroughly with soap and water.[3]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 3-bromofuran-2,5-
dione.
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Caption: Logical workflow for handling 3-bromofuran-2,5-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact
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